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For Researchers, Scientists, and Drug Development Professionals

(Asp)2-Rhodamine 110, also known as Z-DEVD-R110, is a highly sensitive and specific
fluorogenic substrate utilized in the detection of caspase-3 and caspase-7 activity, key
biomarkers of apoptosis or programmed cell death. This technical guide provides an in-depth
overview of its application in research, including its mechanism of action, quantitative data
presentation, and detailed experimental protocols.

Core Principles and Mechanism of Action

(Asp)2-Rhodamine 110 is a non-fluorescent bisamide derivative of rhodamine 110. The core
structure consists of the rhodamine 110 fluorophore flanked by two aspartic acid-glutamic acid-
valine-aspartic acid (DEVD) tetrapeptide sequences.[1][2] This DEVD sequence is a
recognized cleavage site for effector caspases, primarily caspase-3 and caspase-7.[3][4]

In its native state, the substrate is unable to fluoresce. However, upon the induction of
apoptosis, activated caspase-3 and caspase-7 recognize and cleave the DEVD peptides. This
enzymatic cleavage occurs in a two-step process, first yielding a fluorescent monoamide
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intermediate and then the highly fluorescent rnodamine 110.[1][5] The resulting fluorescence
intensity is directly proportional to the amount of active caspase-3/7 in the sample, providing a
guantitative measure of apoptosis.[6]

Applications in Research

The primary application of (Asp)2-Rhodamine 110 is in the quantitative measurement of
caspase-3/7 activity to study apoptosis in various research contexts, including:

Drug Discovery and Development: Screening for pro-apoptotic or anti-apoptotic effects of
novel therapeutic compounds.

o Cancer Research: Investigating the mechanisms of cell death in cancer cells and the efficacy
of chemotherapeutic agents.[7]

o Neurodegenerative Disease Research: Studying the role of apoptosis in neuronal cell death.

[8]

Toxicology: Assessing the cytotoxic effects of chemicals and environmental toxins.

This substrate is suitable for various assay formats, including high-throughput screening (HTS)
in microplates, flow cytometry, and fluorescence microscopy.[1][9]

Quantitative Data Summary

The following table summarizes key quantitative parameters for (Asp)2-Rhodamine 110 and
the resulting fluorophore.
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Parameter Value Reference
Substrate
) (Z-Asp-Glu-Val-Asp)2-
Chemical Name ) [10][11]
Rhodamine 110
Z-DEVD-R110, (Z-DEVD)2-
Synonyms [10][12]
R110
CAS Number 223538-61-2 [10][11]
Molecular Formula C72H78N10027 [10]
Molecular Weight 1515.46 g/mol [10]
Fluorophore
Name Rhodamine 110 [1]
Excitation Wavelength (max) ~496-499 nm [1112]
Emission Wavelength (max) ~520-521 nm [1][2]
Assay Parameters
Typical Substrate
, 50 uM [13][14]
Concentration
Incubation Temperature 37 °C [6][15]
Incubation Time 1-2 hours [6][14]

Experimental Protocols
In Vitro Caspase-3/7 Activity Assay in Cell Lysates

This protocol describes the measurement of caspase-3/7 activity in a 96-well plate format using

cell lysates.

Materials:

o Cells of interest (adherent or suspension)
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e Apoptosis-inducing agent (e.g., staurosporine, etoposide)

¢ Phosphate-Buffered Saline (PBS)

o Chilled Cell Lysis Buffer (e.g., 20 mM HEPES, 10% glycerol, 2 mM DTT, pH 7.5)

e (Asp)2-Rhodamine 110 substrate stock solution (e.g., 1 mM in DMSO)

o 2X Reaction Buffer (e.g., 40 mM HEPES, 20% glycerol, 4 mM DTT, pH 7.5)

o 96-well black, clear-bottom microplate

o Fluorescence microplate reader

Procedure:

e Cell Culture and Treatment:

o Seed cells in appropriate culture vessels and allow them to adhere (for adherent cells).

o Treat cells with the desired apoptosis-inducing agent for the appropriate time. Include an
untreated control group.

e Cell Lysis:

o For adherent cells, aspirate the culture medium and wash the cells with PBS. For
suspension cells, pellet the cells by centrifugation (e.g., 250 x g for 10 minutes) and wash
with PBS.[6]

o Resuspend the cell pellet in chilled Cell Lysis Buffer. A common recommendation is to use
25 pL of lysis buffer per 1 x 1076 cells.[6]

o Incubate the cell lysate on ice for 10 minutes.[6]

o Centrifuge the lysate at high speed (e.g., 10,000 x g) for 1 minute at 4°C to pellet cellular
debris.[6]

o Collect the supernatant containing the cell lysate for the assay.
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e Assay Setup:

o To each well of a 96-well plate, add 50 pL of cell lysate (typically corresponding to 100-200
pg of total protein).[6]

o Prepare control wells:
» Blank: 50 pL of Cell Lysis Buffer without cell lysate.
» Negative Control: 50 pL of lysate from untreated cells.

o Prepare the substrate working solution. Dilute the (Asp)2-Rhodamine 110 stock solution
in 2X Reaction Buffer to a final concentration of 10 uM (this will be further diluted to 5 pM
in the reaction).

e Enzymatic Reaction:
o Add 50 pL of the 2X Reaction Buffer to each well.[14]

o Initiate the reaction by adding 5 pL of the 1 mM (Asp)2-Rhodamine 110 substrate to each
well, for a final concentration of 50 uM.[13][14]

o Mix the contents of the plate gently.
e Incubation and Measurement:
o Incubate the plate at 37°C for 1-2 hours, protected from light.[6][14]

o Measure the fluorescence intensity using a microplate reader with excitation at
approximately 499 nm and emission at approximately 521 nm.[2]

» Data Analysis:
o Subtract the blank reading from all experimental and control readings.

o Express the results as a fold-increase in caspase activity in the treated samples compared
to the untreated controls.
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Flow Cytometry Analysis of Apoptosis

This protocol allows for the detection of caspase-3/7 activity in intact, single cells.

Materials:

Cells in suspension

(Asp)2-Rhodamine 110

Flow cytometry buffer (e.g., PBS with 1% BSA)

Flow cytometer

Procedure:

o Cell Preparation:

o Induce apoptosis in your cell population as described previously.
o Harvest the cells and wash them with PBS.

o Resuspend the cells in the flow cytometry buffer at a concentration of approximately 1 x
1076 cells/mL.

e Substrate Loading:

o Add (Asp)2-Rhodamine 110 to the cell suspension to a final concentration of
approximately 1-10 pM.

o Incubate the cells at 37°C for 30-60 minutes, protected from light.
o Flow Cytometry Analysis:

o Analyze the cells on a flow cytometer, exciting with a 488 nm laser and detecting the
emission in the green channel (e.g., 525/50 nm bandpass filter).

o Gate on the cell population of interest and quantify the percentage of fluorescent
(apoptotic) cells.
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Visualizing the Apoptotic Signaling Pathway

The activation of caspase-3 is a central event in the apoptotic cascade, which can be initiated
through two primary pathways: the intrinsic (mitochondrial) and the extrinsic (death receptor)
pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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